Cas no 1805403-31-9 (2-Amino-6-phenyl-3-(trifluoromethyl)pyridine)

• Product Name: 2-Amino-6-phenyl-3-(trifluoromethyl)pyridine
• CAS No: 1805403-31-9
• MF: C₁₂H₉F₃N₂
• MW: 238.208472967148
• CID: 4899983
• Update Time: 2025-06-29

2-Amino-6-phenyl-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-phenyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H9F3N2/c13-12(14,15)9-6-7-10(17-11(9)16)8-4-2-1-3-5-8/h1-7H,(H2,16,17)
• InChI Key： FYMAVIZVKZLSSI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(C2C=CC=CC=2)=NC=1N)(F)F

Computed Properties

• Exact Mass: 238.07178278 g/mol
• Monoisotopic Mass: 238.07178278 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 38.9
• Molecular Weight: 238.21

Additional information on 2-Amino-6-phenyl-3-(trifluoromethyl)pyridine

Research Brief on 2-Amino-6-phenyl-3-(trifluoromethyl)pyridine (CAS: 1805403-31-9): Recent Advances and Applications

2-Amino-6-phenyl-3-(trifluoromethyl)pyridine (CAS: 1805403-31-9) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and electronic properties. Recent studies have highlighted its potential as a versatile building block for the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and applications in drug discovery.

The compound's trifluoromethyl group and amino functionality make it an attractive scaffold for medicinal chemistry applications. Recent synthetic methodologies have focused on optimizing the efficiency and scalability of its production. A 2023 study published in the Journal of Medicinal Chemistry reported a novel one-pot synthesis route for 2-Amino-6-phenyl-3-(trifluoromethyl)pyridine, achieving a high yield of 85% with minimal byproducts. This advancement is expected to facilitate its broader use in high-throughput screening and lead optimization campaigns.

In terms of biological activity, recent research has explored the compound's potential as a kinase inhibitor scaffold. A 2024 study demonstrated that derivatives of 2-Amino-6-phenyl-3-(trifluoromethyl)pyridine exhibit potent inhibitory activity against several tyrosine kinases, including EGFR and VEGFR2. Molecular docking studies revealed that the trifluoromethyl group plays a critical role in enhancing binding affinity through hydrophobic interactions with the kinase active site. These findings suggest that this scaffold could be valuable for developing next-generation targeted cancer therapies.

Beyond oncology, recent investigations have also explored the compound's utility in central nervous system (CNS) drug discovery. A 2023 preprint article highlighted its potential as a precursor for the synthesis of novel GABA_A receptor modulators. The electron-withdrawing nature of the trifluoromethyl group was found to influence the compound's pharmacokinetic properties, including blood-brain barrier permeability, making it a promising candidate for neurotherapeutic development.

From a drug metabolism perspective, recent in vitro studies have characterized the metabolic stability of 2-Amino-6-phenyl-3-(trifluoromethyl)pyridine derivatives. The presence of the trifluoromethyl group was shown to confer resistance to oxidative metabolism, potentially leading to improved half-lives in vivo. However, researchers have noted that the amino group may still be susceptible to N-acetylation or glucuronidation, suggesting that further structural modifications may be necessary for optimal pharmacokinetic profiles.

In conclusion, 2-Amino-6-phenyl-3-(trifluoromethyl)pyridine (CAS: 1805403-31-9) represents a promising scaffold in medicinal chemistry with diverse applications across multiple therapeutic areas. Recent advances in synthetic methodologies and biological evaluations have strengthened its position as a valuable building block for drug discovery. Future research directions may focus on expanding its utility through further structural diversification and exploring its potential in emerging therapeutic targets.